Cas no 855313-56-3 (2-PROPYNOIC ACID, 3-(5-CYANO-3-PYRIDINYL)-, ETHYL ESTER)

• Product Name: 2-PROPYNOIC ACID, 3-(5-CYANO-3-PYRIDINYL)-, ETHYL ESTER
• CAS No: 855313-56-3
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• CID: 3273362
• PubChem ID: 86056267
• Update Time: 2025-04-21

2-PROPYNOIC ACID, 3-(5-CYANO-3-PYRIDINYL)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-PROPYNOIC ACID, 3-(5-CYANO-3-PYRIDINYL)-, ETHYL ESTER
• F2167-6620
• 855313-56-3
• AKOS040817079
• ethyl 3-(5-cyanopyridin-3-yl)prop-2-ynoate

• Inchi： 1S/C11H8N2O2/c1-2-15-11(14)4-3-9-5-10(6-12)8-13-7-9/h5,7-8H,2H2,1H3
• InChI Key： ADPRNNKYECZACG-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=NC=C(C#N)C=1)=O)CC

Computed Properties

• Exact Mass: 200.058577502Da
• Monoisotopic Mass: 200.058577502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63Ų